(2Z)-6-bromo-2-[(4-fluoro-3-methylphenyl)imino]-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide
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Description
(2Z)-6-bromo-2-[(4-fluoro-3-methylphenyl)imino]-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C22H20BrFN2O3 and its molecular weight is 459.315. The purity is usually 95%.
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Scientific Research Applications
Eco-friendly Synthesis
A green chemistry approach for the synthesis of 2-imino-2H-chromene-3-carboxamides, which are structurally similar to the compound , has been developed. This method utilizes aqueous sodium carbonate or hydrogen carbonate solution, offering an eco-friendly and efficient synthesis process (Proença & Costa, 2008).
Potential in Cancer Therapy
Research has shown that novel 2-imino-2H-chromene-3(N-aryl)carboxamides exhibit cytotoxic activity against various human cancer cell lines, suggesting potential therapeutic applications in cancer treatment. These compounds have shown comparable activity to established chemotherapy agents like 5-fluorouracil and docetaxel (Gill, Kumari, & Bariwal, 2016).
Antimicrobial Applications
A series of N-aryl-7-hydroxy-2-imino-2H-chromene-3-carboxamides has demonstrated antimicrobial activity, highlighting potential use in developing new antimicrobial agents (Ukhov, Mikhalev, Boyarshinov, & Novikova, 2021).
Metal Complexes with Antimicrobial Properties
Novel Zn(II) metal complexes derived from similar heterocyclic Schiff base ligands have shown significant antimicrobial activity, particularly against fungi. This research indicates potential applications in developing antifungal agents (Yamgar et al., 2014).
Anti-inflammatory Potential
Pyrimidine derivatives structurally related to the compound have demonstrated anti-inflammatory activity, suggesting potential therapeutic uses in inflammation-related disorders (Chaydhary, Singh, & Kumarverma, 2015).
Chemical Sensor Development
Coumarin fluorophores, which share structural similarities with the compound, have been used to create highly selective chemosensors for detecting ions like Cu2+ and H2PO4−. These chemosensors have applications in environmental monitoring and analytical chemistry (Meng et al., 2018).
Properties
IUPAC Name |
6-bromo-2-(4-fluoro-3-methylphenyl)imino-N-(oxolan-2-ylmethyl)chromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20BrFN2O3/c1-13-9-16(5-6-19(13)24)26-22-18(21(27)25-12-17-3-2-8-28-17)11-14-10-15(23)4-7-20(14)29-22/h4-7,9-11,17H,2-3,8,12H2,1H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARFBSQCHQKPBDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)N=C2C(=CC3=C(O2)C=CC(=C3)Br)C(=O)NCC4CCCO4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20BrFN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.